Cas no 171364-80-0 (Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

• Product Name: Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CAS No: 171364-80-0
• MF: C₁₄H₁₉BO₄
• MW: 262.109264612198
• MDL: MFCD02179438
• CID: 65890
• PubChem ID: 2773500
• Update Time: 2025-10-28

Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 4-METHOXYCARBONYLPHENYLBORONIC ACID, PINACOL ESTER
• 4-METHOXYCARBONYLPHENYLBORONIC ACID PINACOLATE
• 4-carbomethoxyphenylboronic acid pinacol ester
• 4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)BENZOIC ACID METHYL ESTER
• 2-(4-CARBOMETHOXYPHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 4-(Methoxycarbonyl)benzeneboronic acid pinacol ester
• 4-(Methoxycarbonyl)phenylboronic acid pinacol ester
• 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzoic acid methyl ester
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)benzoic acid methyl ester
• Benzoic acid,4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-,methyl ester
• Methyl 3-aMino-4-Methoxybenzoate
• 2-(4-Methoxycarbonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic Acid Methyl Ester
• 4-Methoxycarbonylphenylboronic acid pinacol ester
• Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2
• 4-Methoxycarbonylphenylboronic acid pinacol ester 97%
• 4-(Methoxycarbonyl)benzeneboronic acid pinacol ester, 97%
• methyl 4-(tetrame
• CS-W000882
• (4-methoxycarbonylphenyl)boronic acid, pinacol ester
• (4-(METHOXYCARBONYL)PHENYL)BORONIC ACID PINACOL ESTER
• Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2 -yl)benzoate
• 10.14272/REIZEQZILPXYKS-UHFFFAOYSA-N.1
• SCHEMBL105161
• 4-(4,4,5,5-tetramethyl-[1,3,2]dioxa borolan-2-yl)-benzoic acid methyl ester
• methyl?4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• A811322
• EN300-336124
• 171364-80-0
• 4-Methoxycarbonylbenzeneboronic acid pinacol ester
• AB11131
• M3057
• MFCD02179438
• SY003286
• methyl4-(4,4,5,5-tetramethyl-1,3,2- dioxaborolan-2-yl)benzoate
• AKOS000283812
• 4-Methoxycarbonylphenylboronic acid pinacol ester, 97%
• DTXSID10378500
• doi:10.14272/REIZEQZILPXYKS-UHFFFAOYSA-N
• AS-2266
• Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) benzoate (4-Methoxycarbonylphenylboronic acid pinacol ester)
• J-522081
• FT-0643640
• 17136-80-0
• J-010720
• AM62748
• J-522239
• methyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 10.14272/REIZEQZILPXYKS-UHFFFAOYSA-N
• Benzoic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• Methyl4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• REIZEQZILPXYKS-UHFFFAOYSA-N
• doi:10.14272/REIZEQZILPXYKS-UHFFFAOYSA-N.1
• DB-016166

• MDL： MFCD02179438
• Inchi： 1S/C14H19BO4/c1-13(2)14(3,4)19-15(18-13)11-8-6-10(7-9-11)12(16)17-5/h6-9H,1-5H3
• InChI Key： REIZEQZILPXYKS-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(=O)OC)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 262.13800
• Monoisotopic Mass: 262.1376392 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.8
• Molecular Weight: 262.11

Experimental Properties

• Color/Form: solid
• Melting Point: 80.0 to 84.0 deg-C
• Boiling Point: 355.6℃ at 760 mmHg
• Flash Point: 194.3℃
• PSA: 44.76000
• LogP: 1.77240
• Solubility: Not determined

Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS No. 171364-80-0): An Overview of Its Synthesis, Applications, and Recent Research

Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS No. 171364-80-0) is a versatile organic compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound is a boronic ester derivative and is widely used as a building block in the synthesis of various bioactive molecules and pharmaceuticals. Its unique chemical structure and reactivity make it an essential reagent in the development of novel therapeutic agents.

The synthesis of methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate typically involves the reaction of 4-bromomethyl benzoate with bis(pinacolato)diboron in the presence of a palladium catalyst and a base. This reaction is part of the Suzuki-Miyaura coupling protocol, which is a powerful method for forming carbon-carbon bonds. The resulting boronic ester is highly stable and can be easily purified by column chromatography or recrystallization.

One of the key applications of methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is in the synthesis of substituted arylboronic acids and esters. These compounds are crucial intermediates in the preparation of a wide range of pharmaceuticals and agrochemicals. For example, they are used in the synthesis of anti-inflammatory drugs, antiviral agents, and anticancer drugs. The ability to introduce boronic ester groups into aromatic rings provides chemists with a flexible tool for designing molecules with specific biological activities.

Recent research has highlighted the potential of methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate in the development of new therapeutic strategies. A study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a novel class of inhibitors targeting protein-protein interactions (PPIs). These inhibitors have shown promising results in preclinical studies for treating various diseases, including cancer and neurodegenerative disorders.

Another area where methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate has found application is in the field of materials science. Researchers have utilized this compound to synthesize functional polymers with unique properties. For instance, a study published in Macromolecules described the preparation of boron-containing copolymers that exhibit enhanced thermal stability and mechanical strength. These materials have potential applications in advanced electronics and coatings.

The safety and handling of methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate are important considerations for researchers working with this compound. While it is generally considered safe under standard laboratory conditions, proper precautions should be taken to avoid exposure to skin or inhalation. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE).

In conclusion, methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS No. 171364-80-0) is a valuable reagent with diverse applications in organic synthesis and medicinal chemistry. Its unique chemical properties make it an indispensable tool for researchers developing new drugs and materials. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the scientific community.